Thiazolo[4,5-c]pyridine-2-carboxylic acid
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Overview
Description
Thiazolo[4,5-c]pyridine-2-carboxylic acid is a chemical compound used as a reagent in the synthesis of N-(2-acylaminoaryl or 2-acylamino heterocyclic)methyl thiazole-2-carboxamides as antithrombotic drugs . It can also be used in the synthesis of diamide derivatives, which are FXa inhibitors .
Synthesis Analysis
A series of thiazolo[4,5-b]pyridin-2(3H)-one derivatives were obtained via [3 + 3]-cyclization of 4-amino-5H-thiazol-2-one and α,β-unsaturated ketones or α-ketoacids . The structures of the newly synthesized compounds were established by spectral data and a single-crystal X-ray diffraction analysis .Molecular Structure Analysis
The molecular structure of Thiazolo[4,5-c]pyridine-2-carboxylic acid is C7H4N2O2S . It is a heterocyclic compound that contains two nitrogen atoms at positions 1 and 3 of the six-membered ring .Chemical Reactions Analysis
Thiazolo[4,5-b]pyridin-2(3H)-one derivatives were obtained via [3 + 3]-cyclization of 4-amino-5H-thiazol-2-one and α,β-unsaturated ketones or α-ketoacids . The reaction mechanism involved nucleophilic attack of the sulfur atom of 1 on the electrophilic cationic center with the formation of intermediate product 10a, which underwent [3,3]-Claisen rearrangement to give vinyliodonium ylide 10b .Scientific Research Applications
Antitumor Activity
Thiazolo[4,5-c]pyridine-2-carboxylic acid derivatives have demonstrated high antitumor activity . They are promising scaffolds for the design of new anticancer drugs . For example, thiazolo[5,4-b]pyridine derivatives have been used as c-KIT inhibitors for overcoming imatinib resistance in gastrointestinal stromal tumor (GIST) .
Antibacterial Activity
These compounds have also shown significant antibacterial activity . This makes them potential candidates for the development of new antibacterial agents.
Anti-inflammatory Activity
Thiazolo[4,5-c]pyridine-2-carboxylic acid and its derivatives have been found to possess anti-inflammatory properties . This suggests their potential use in the treatment of inflammatory diseases.
Antidiabetic Activity
Some derivatives of these compounds have been found to reduce blood glucose levels . This suggests their potential application in the prevention and treatment of disorders involving elevated plasma blood glucose, such as hyperglycemia and type 1 diabetes .
Antioxidant Activity
Thiazole-based compounds have been found to possess antioxidant activities . This suggests their potential use in the treatment of diseases caused by oxidative stress.
Antimicrobial Activity
Thiazole-based compounds have demonstrated antimicrobial activities . This suggests their potential use in the treatment of various microbial infections.
Anti-Alzheimer Activity
Thiazole-based compounds have shown potential in the treatment of Alzheimer’s disease . This suggests their potential use in the treatment of neurodegenerative diseases.
Antihypertensive Activity
Thiazole-based compounds have shown potential in the treatment of hypertension . This suggests their potential use in the treatment of cardiovascular diseases.
Mechanism of Action
Target of Action
Thiazole derivatives, which include thiazolo[4,5-c]pyridine-2-carboxylic acid, are known to interact with a wide range of biological targets due to their versatile nature .
Mode of Action
Thiazole derivatives are known to exhibit a wide range of pharmacological activities, including antimicrobial, apoptotic, and antitumor activities . They have been found to inhibit DNA gyrase and SARS-Cov-2 glycoprotein , indicating their potential in interacting with various biological targets.
Biochemical Pathways
Thiazole derivatives are known to have diverse biological activities, suggesting that they may interact with multiple biochemical pathways .
Result of Action
Thiazole derivatives have been reported to exhibit antimicrobial, apoptotic, and antitumor activities , suggesting that they may induce a variety of cellular responses.
Safety and Hazards
Future Directions
The future directions of Thiazolo[4,5-c]pyridine-2-carboxylic acid research could involve further exploration of its diverse biological activity and clinical applications . The compound’s wide range of pharmacological effects and synthetic possibilities for derivative functionalization in various positions make it a promising area for future study .
properties
IUPAC Name |
[1,3]thiazolo[4,5-c]pyridine-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4N2O2S/c10-7(11)6-9-4-3-8-2-1-5(4)12-6/h1-3H,(H,10,11) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUBMXYPEZXGHLP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC2=C1SC(=N2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Thiazolo[4,5-c]pyridine-2-carboxylic acid | |
CAS RN |
97266-26-7 |
Source
|
Record name | [1,3]thiazolo[4,5-c]pyridine-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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